BE“GH@ Safety Operating Guide

Check Availability & Pricing

Safe Disposal of 3-Diethylaminophenol: A
Procedural Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-DIETHYLAMINOPHENOL

Cat. No.: B049911

This guide provides essential safety and logistical information for the proper disposal of 3-
diethylaminophenol, tailored for researchers, scientists, and drug development professionals.
Adherence to these procedures is critical to ensure personal safety and environmental
compliance.

1. Hazard ldentification and Safety Data

3-Diethylaminophenol is classified as a hazardous substance. It is toxic if swallowed, harmful
in contact with skin or if inhaled, and causes skin and serious eye irritation.[1][2] It is also
suspected of causing genetic defects. All handling and disposal operations must be conducted
with appropriate personal protective equipment and in a designated controlled area.
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Property Value Source(s)
CAS Number 91-68-9

UN Nurmber UN2811 (Toxic solid, organic, o

n.o.s.)

Hazard Class 6.1 (Toxic) [1]
Physical State Solid (Grey) [1]

Melting Point 69 -73°C/158-163.4 °F [1]

Boiling Point 170 °C @ 15 mmHg [1]

Flash Point 141 °C/285.8 °F [1]

o Strong oxidizing agents, strong
Incompatibilities o [1]
bases, acids, isocyanates

Store in a refrigerator, in a ) -
Storage ) ) Air and heat sensitive.[1]
tightly closed container.[3][4]

2. Personal Protective Equipment (PPE)

Before initiating any disposal procedures, ensure the following PPE is worn:

» Hand Protection: Wear appropriate protective gloves (e.g., nitrile rubber).

o Eye/Face Protection: Use chemical safety goggles and/or a face shield that complies with
OSHA's 29 CFR 1910.133 or European Standard EN166.[1][5]

o Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[5]

o Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved
respirator if exposure limits are exceeded or if irritation is experienced.[1][2] All work should
be conducted in a chemical fume hood.[5]

3. Spill Management Protocol

In the event of a spill, follow these procedures immediately:
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e Small Spills:

Ensure the area is well-ventilated.

o

o Dampen the solid spill material with alcohol to prevent dust formation.[3][4][6]
o Carefully transfer the dampened material to a suitable, labeled waste container.[3][6]
o Use absorbent paper dampened with alcohol to clean up any remaining residue.[3][4][6]

o Seal the absorbent paper and any contaminated clothing in a vapor-tight plastic bag for
disposal.[3][4][6]

o Wash the contaminated surface with alcohol, followed by a strong soap and water
solution.[3][4][6]

e Large Spills:
o Evacuate the area immediately.
o Isolate the spill or leak area for at least 25 meters (75 feet) for solids.[3][4][6]

o Contact your institution's Environmental Health and Safety (EHS) department or
emergency response team.

4. Step-by-Step Disposal Procedure

Chemical waste generators must consult local, regional, and national hazardous waste
regulations to ensure complete and accurate classification and disposal.[1][5] The following is a
general protocol for laboratory settings.

e Segregation and Collection:

o Collect waste 3-diethylaminophenol and any materials contaminated with it (e.g.,
weighing boats, contaminated gloves, absorbent paper) separately from other waste
streams.

o Do not mix with incompatible materials such as strong oxidizing agents or bases.[1]
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o Waste Container Selection:

o Use a dedicated, properly sealed, and clearly labeled hazardous waste container. The
container must be robust and compatible with the chemical.

o The label should include:

The words "Hazardous Waste"

The full chemical name: "3-Diethylaminophenol”

The associated hazards (e.g., "Toxic")

The accumulation start date.

o Packaging for Disposal:

o For pure or residual 3-diethylaminophenol, place it directly into the designated
hazardous waste container.

o For contaminated labware (e.g., pipette tips, wipes), double-bag the items in vapor-tight
plastic bags before placing them in the solid waste container.[3][4]

o Storage Pending Disposal:

o Store the sealed waste container in a designated, secure hazardous waste accumulation

area.
o This area should be cool, dry, well-ventilated, and away from general laboratory traffic.
e Arranging for Pickup and Disposal:

o Contact your institution's EHS office or a licensed hazardous waste disposal contractor to
schedule a pickup.

o Provide the contractor with the Safety Data Sheet (SDS) for 3-diethylaminophenol.
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o Disposal must be conducted at an approved and licensed waste disposal facility.[1] Do not
attempt to dispose of this chemical down the drain or in regular trash.[2]

Diagrams
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3-Diethylaminophenol Disposal Workflow
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Caption: Workflow for the safe disposal of 3-diethylaminophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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